3-Cyclopropoxy-N4,N4-dimethylpyridine-2,4-diamine
Overview
Description
3-CYCLOPROPOXY-4-N,4-N-DIMETHYLPYRIDINE-2,4-DIAMINE is an organic compound with the molecular formula C10H15N3O. It contains 29 atoms: 15 hydrogen atoms, 10 carbon atoms, 3 nitrogen atoms, and 1 oxygen atom . This compound is characterized by its unique structure, which includes a cyclopropoxy group and a dimethylpyridine moiety.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-CYCLOPROPOXY-4-N,4-N-DIMETHYLPYRIDINE-2,4-DIAMINE typically involves the following steps:
Formation of the Pyridine Ring: The pyridine ring is synthesized through a series of reactions involving the condensation of appropriate precursors.
Introduction of the Cyclopropoxy Group: The cyclopropoxy group is introduced via a nucleophilic substitution reaction.
Dimethylation: The final step involves the dimethylation of the pyridine ring to obtain the desired compound.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes:
Catalysts: Use of specific catalysts to enhance reaction rates.
Temperature Control: Maintaining optimal temperatures to favor the desired reactions.
Purification: Employing techniques such as crystallization or chromatography to purify the final product.
Chemical Reactions Analysis
Types of Reactions
3-CYCLOPROPOXY-4-N,4-N-DIMETHYLPYRIDINE-2,4-DIAMINE undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: :
Properties
Molecular Formula |
C10H15N3O |
|---|---|
Molecular Weight |
193.25 g/mol |
IUPAC Name |
3-cyclopropyloxy-4-N,4-N-dimethylpyridine-2,4-diamine |
InChI |
InChI=1S/C10H15N3O/c1-13(2)8-5-6-12-10(11)9(8)14-7-3-4-7/h5-7H,3-4H2,1-2H3,(H2,11,12) |
InChI Key |
JHPGHDPLIGBFGA-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C1=C(C(=NC=C1)N)OC2CC2 |
Origin of Product |
United States |
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